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Compound of Interest

Compound Name: PEG3-bis-(ethyl phosphonate)

Cat. No.: B609894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PEG3-bis-(ethyl phosphonate) is a hydrophilic, bifunctional linker molecule increasingly

utilized in the field of drug development, particularly in the construction of Proteolysis Targeting

Chimeras (PROTACs). Its polyethylene glycol (PEG) backbone imparts favorable solubility and

pharmacokinetic properties, while the terminal ethyl phosphonate groups provide reactive

handles for conjugation to targeting ligands and E3 ligase recruiters. This technical guide

provides a comprehensive overview of the synthesis and characterization of PEG3-bis-(ethyl
phosphonate), offering detailed experimental protocols and data interpretation for researchers

in the field.

Synthesis of PEG3-bis-(ethyl phosphonate)
The synthesis of PEG3-bis-(ethyl phosphonate) is most effectively achieved through a

Michaelis-Arbuzov reaction. This classic organophosphorus reaction involves the nucleophilic

attack of a trialkyl phosphite on an alkyl halide, resulting in the formation of a phosphonate. In

this case, a dihalogenated triethylene glycol derivative serves as the electrophile, and triethyl

phosphite acts as the nucleophilic phosphorus reagent.

Proposed Synthetic Scheme
The overall synthetic transformation can be depicted as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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